Cas no 1806716-31-3 (6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806716-31-3
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4831227
• Update Time: 2025-07-21

6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-5(15)4-2(16-7(9,10)11)1-3(14)13-6(4)12/h1H,(H,13,14)
• InChI Key： RBQFETXFFNGSEG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806716-31-3): A Versatile Intermediate in Modern Pharmaceutical and Material Sciences

6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride represents a critical chemical entity with multifunctional applications in the fields of pharmaceutical research, materials science, and biotechnology. This compound, characterized by its unique molecular structure, is synthesized through a series of organohalogen chemistry reactions involving pyridine derivatives, fluorinated substituents, and carboxylic acid chloride functionality. Its chemical formula, C8H6F3ClNO2, reflects the presence of multiple functional groups that make it a valuable building block for the development of novel therapeutic agents and advanced materials.

The pyridine ring at the core of this molecule provides a rigid aromatic framework, while the trifluoromethoxy group (-CF₃O) introduces significant electron-withdrawing effects. The hydroxyl group (-OH) and iodide substituent (-I) further enhance its reactivity, enabling it to participate in a wide range of electrophilic substitution reactions. The carboxylic acid chloride (-COCl) functionality is particularly noteworthy, as it serves as a highly reactive electrophile capable of forming covalent bonds with nucleophilic substrates. These combined features make 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride a versatile intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridine derivatives in the design of bioactive molecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds containing trifluoromethoxy groups exhibit enhanced metabolic stability and improved binding affinity to target proteins. This property is particularly relevant for the development of targeted therapies in oncology and neurodegenerative diseases. The iodine atom in the 2-iodo position further contributes to the molecule's reactivity, enabling selective functionalization in complex synthetic pathways.

The carboxylic acid chloride functionality of 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is a key feature for its application in peptide chemistry and oligonucleotide synthesis. This functionality allows for the formation of amide bonds with amines, which is critical for the construction of bioconjugates and molecular probes. In a 2022 study published in Biomaterials, researchers utilized similar compounds to develop fluorescent probes for real-time monitoring of intracellular signaling pathways. The fluorinated substituents in these molecules enhance their photostability and reduce background fluorescence, making them ideal for bioimaging applications.

From a synthetic perspective, the synthesis of 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride involves multiple steps, including the iodination of pyridine derivatives, fluorination of aromatic rings, and functional group introduction. A 2023 paper in Organic Letters described an efficient method for the preparation of this compound using transition metal-catalyzed coupling reactions. This approach allows for the selective introduction of functional groups while minimizing side reactions, which is crucial for the production of high-purity intermediates used in pharmaceutical manufacturing.

The hydroxyl group in this molecule plays a dual role in both chemical reactivity and biological activity. In the context of drug development, hydroxylated compounds often exhibit improved solubility and bioavailability. A 2021 study in ACS Chemical Biology showed that hydroxylated pyridine derivatives can modulate enzyme activity by forming hydrogen bonds with target proteins. This property is particularly valuable for the design of enzyme inhibitors and signal transduction modulators. The presence of the iodide substituent further enhances the molecule's potential for radical-based reactions, which are increasingly being explored in click chemistry applications.

In the field of materials science, 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride has been investigated for its potential in the development of conductive polymers and photovoltaic materials. The fluorinated substituents in this compound contribute to its electronic properties, enabling the formation of conjugated systems that enhance electrical conductivity. A 2023 paper in Advanced Materials demonstrated that similar compounds can be used to create organic semiconductors with improved charge transport properties, which are essential for the next generation of flexible electronics.

The carboxylic acid chloride functionality also makes this compound a valuable reagent in the synthesis of polymers and coatings. Its ability to form ester linkages with alcohols is particularly useful in the production of biodegradable materials. In a 2022 study published in Green Chemistry, researchers used similar compounds to develop environmentally friendly polymers for packaging and biomedical applications. The fluorinated substituents in these materials enhance their hydrophobicity and chemical resistance, making them suitable for a wide range of industrial uses.

From a synthetic chemistry standpoint, the reactivity of 6-Hydroxy-2-iodo-4-(trif,fluoromethoxy)pyridine-3-carbonyl chloride is influenced by its molecular structure. The pyridine ring provides a stable aromatic framework, while the iodide substituent and fluorinated groups introduce significant electronic effects. These properties make the compound ideal for selective functionalization in complex synthetic pathways. A 2023 review in Chemical Reviews highlighted the growing importance of fluorinated pyridine derivatives in the development of pharmaceutical intermediates, emphasizing their role in improving drug efficacy and reducing side effects.

Overall, 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-carbonyl chloride represents a promising chemical entity with broad applications in both pharmaceutical research and materials science. Its unique molecular structure, combining fluorinated substituents, iodide functionality, and carboxylic acid chloride, enables it to participate in a wide range of chemical reactions. As research in these fields continues to advance, the potential of this compound is likely to expand, offering new opportunities for the development of innovative therapeutics and advanced materials.